Cas no 22316-45-6 (5'-Chloro-2'-nitro-N-phenyl-malonanilic Acid Ethyl Ester)

• Product Name: 5'-Chloro-2'-nitro-N-phenyl-malonanilic Acid Ethyl Ester
• CAS No: 22316-45-6
• MF: C₁₇H₁₅ClN₂O₅
• MW: 362.764403581619
• CID: 279310
• Update Time: 2025-05-25

5'-Chloro-2'-nitro-N-phenyl-malonanilic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 5'-Chloro-2'-nitro-N-phenyl-malonanilic Acid Ethyl Ester
• 5?-Chloro-2?-nitro-N-phenyl-malonanilic Acid Ethyl Ester
• ethyl 3-(N-(5-chloro-2-nitrophenyl)anilino)-3-oxopropanoate
• N-CARBETHOXYACETYL-5-CHLORO-2-NITRO DIPHENYLAMINE
• Propanoic acid,3-[(5-chloro-2-nitrophenyl)phenylamino]-3-oxo-, ethyl ester
• EINECS 244-907-1
• N-Carbaethoxyacetyl-2-nitro-5-chlor-diphenylamin
• N-carbethoxy acetyl 2-nitro 5-chloro diphenylamine
• 5'-Chloro-2'-nitro-N-phenylmalonanilic acid ethyl ester

• Inchi： 1S/C17H15ClN2O5/c1-2-25-17(22)11-16(21)19(13-6-4-3-5-7-13)15-10-12(18)8-9-14(15)20(23)24/h3-10H,2,11H2,1H3
• InChI Key： ZRYOWWCGEBQSKY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N(C(CC(=O)OCC)=O)C1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 362.06700

Experimental Properties

• Density: 1.371±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 83-85 ºC
• Solubility: Almost insoluble (0.015 g/l) (25 º C),
• PSA: 92.43000
• LogP: 4.38930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 5'-Chloro-2'-nitro-N-phenyl-malonanilic Acid Ethyl Ester

Introduction to 5'-Chloro-2'-nitro-N-phenyl-malonanilic Acid Ethyl Ester (CAS No. 22316-45-6) and Its Applications in Modern Chemical Biology

5'-Chloro-2'-nitro-N-phenyl-malonanilic Acid Ethyl Ester, identified by the CAS number 22316-45-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, combines a malonanilic acid backbone with functional groups such as a chloro and nitro substituent, as well as an ethyl ester moiety. These structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its application in drug discovery and synthetic chemistry.

The 5'-Chloro-2'-nitro-N-phenyl-malonanilic Acid Ethyl Ester molecule exhibits a high degree of reactivity, making it a valuable intermediate in the synthesis of more complex bioactive molecules. The presence of the chloro group at the 5' position enhances its utility in nucleophilic substitution reactions, while the nitro group at the 2' position can be further functionalized through reduction or diazotization reactions. These attributes make it a versatile building block for constructing novel pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological potential of malonanilic acid derivatives. Studies have demonstrated that modifications to this core structure can lead to compounds with significant biological activity. For instance, derivatives of malonanilic acid have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The ethyl ester group in 5'-Chloro-2'-nitro-N-phenyl-malonanilic Acid Ethyl Ester not only stabilizes the molecule but also provides a site for further chemical modification, allowing researchers to fine-tune its biological profile.

One of the most compelling aspects of 5'-Chloro-2'-nitro-N-phenyl-malonanilic Acid Ethyl Ester is its role in the development of targeted therapies. The combination of chloro and nitro substituents suggests that this compound may interact with specific enzymes or receptors involved in disease pathways. For example, malonanilic acid derivatives have shown promise in inhibiting certain kinases and proteases that are overexpressed in cancer cells. The nitro group, in particular, has been extensively studied for its ability to generate reactive oxygen species under specific conditions, which can be harnessed to induce apoptosis in tumor cells.

The ethyl ester moiety also plays a crucial role in modulating the pharmacokinetic properties of 5'-Chloro-2'-nitro-N-phenyl-malonanilic Acid Ethyl Ester. Ester groups are often used in drug design to improve solubility and bioavailability. By incorporating an ethyl ester into the molecular framework, researchers can enhance the compound's solubility in both aqueous and organic solvents, facilitating its use in various experimental settings. Additionally, the ester can be hydrolyzed under physiological conditions to release a free carboxylic acid group, which may alter the compound's metabolic stability and duration of action.

Recent advancements in computational chemistry have further enhanced our understanding of how 5'-Chloro-2'-nitro-N-phenyl-malonanilic Acid Ethyl Ester interacts with biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are implicated in inflammatory responses. By designing analogs of this molecule with optimized binding affinities, researchers aim to develop novel anti-inflammatory agents that exhibit higher selectivity and fewer side effects compared to existing therapies.

The synthesis of 5'-Chloro-2'-nitro-N-phenyl-malonanilic Acid Ethyl Ester is another area where innovation has been particularly noteworthy. Modern synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to introduce specific functional groups with high precision. These advances not only streamline the production process but also allow for greater flexibility in modifying the molecular structure for tailored biological activities.

In conclusion, 5'-Chloro-2'-nitro-N-phenyl-malonanilic Acid Ethyl Ester (CAS No. 22316-45-6) represents a promising candidate for further exploration in chemical biology and drug development. Its unique structural features and reactivity make it a valuable tool for synthesizing novel bioactive molecules with potential therapeutic applications. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play an increasingly important role in advancing our understanding of disease mechanisms and developing innovative treatment strategies.